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Compound of Interest

Compound Name: Dysprosium-165

CAS No.: 13967-64-1

Cat. No.: B1208800

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the quality control procedures

for Dysprosium-165 (¹⁶⁵Dy) radiopharmaceuticals. The following protocols are designed to

ensure the safety, efficacy, and quality of ¹⁶⁵Dy preparations intended for clinical and research

applications, such as radiation synovectomy.

Overview of Quality Control Procedures
The quality control of ¹⁶⁵Dy radiopharmaceuticals involves a series of tests to confirm their

identity, purity, and suitability for administration. These tests are categorized into radionuclide,

radiochemical, physicochemical, and biological assessments. It is crucial that all procedures

are performed in compliance with institutional, national, and international regulations governing

radiopharmaceuticals.
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Principle
Radionuclide identification of ¹⁶⁵Dy is performed to confirm the identity and purity of the

radionuclide. This is achieved by measuring its characteristic gamma-ray emissions and

confirming its half-life. ¹⁶⁵Dy decays by beta emission to Holmium-165 (¹⁶⁵Ho) and has a

physical half-life of approximately 2.334 hours.

Experimental Protocol: Gamma-Ray Spectroscopy
Objective: To identify ¹⁶⁵Dy by its characteristic gamma-ray energies.

Materials:

High-Purity Germanium (HPGe) or Sodium Iodide (NaI(Tl)) gamma spectrometer

Calibrated radioactive sources for energy and efficiency calibration (e.g., ¹³⁷Cs, ⁶⁰Co)

Lead shielding

Sample of ¹⁶⁵Dy radiopharmaceutical in a suitable counting vial

Procedure:

System Calibration: Perform energy and efficiency calibration of the gamma spectrometer

according to the manufacturer's instructions using standard sources.

Background Measurement: Acquire a background spectrum for a time sufficient to identify

and quantify background radiation.

Sample Measurement: Place the ¹⁶⁵Dy sample in the detector shield and acquire a gamma-

ray spectrum. The acquisition time should be sufficient to obtain statistically significant

counts in the photopeaks of interest.

Data Analysis:

Identify the energies of the prominent photopeaks in the sample spectrum.
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Compare the observed photopeak energies with the known gamma-ray energies of ¹⁶⁵Dy

(e.g., 94.7 keV, 279.8 keV, 361.6 keV, etc.).

Identify and quantify any radionuclide impurities by their characteristic gamma emissions.

Experimental Protocol: Half-Life Determination
Objective: To confirm the identity of ¹⁶⁵Dy by measuring its half-life.

Materials:

Dose calibrator or gamma counter

Sample of ¹⁶⁵Dy radiopharmaceutical

Timing device

Graphing software

Procedure:

Place the ¹⁶⁵Dy sample in the dose calibrator or gamma counter and record the initial activity

or count rate.

Record the activity or count rate at regular intervals (e.g., every 30 minutes) for a period of at

least three half-lives (approximately 7 hours).

Correct the measured activities for background radiation.

Plot the natural logarithm of the net activity (ln(A)) versus time.

Perform a linear regression of the data. The slope of the line will be equal to the negative of

the decay constant (λ).

Calculate the half-life (T₁/₂) using the formula: T₁/₂ = -0.693 / slope.

Data Presentation: Radionuclide Identification
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Parameter Method Acceptance Criteria

Radionuclide Identity Gamma-Ray Spectroscopy

The gamma-ray spectrum

must show prominent

photopeaks corresponding to

the known energies of ¹⁶⁵Dy.

Radionuclide Purity Gamma-Ray Spectroscopy

The contribution of any

radionuclide impurity to the

total activity must be within

specified limits (e.g., < 0.1%).

Half-Life Decay Measurement

The measured half-life should

be within ±5% of the

established value for ¹⁶⁵Dy

(approximately 2.334 hours).

Diagram: Radionuclide Identification Workflow
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Caption: Workflow for the identification and purity assessment of the Dysprosium-165
radionuclide.

Radiochemical Purity
Principle
Radiochemical purity is the proportion of the total radioactivity in the desired chemical form. For

¹⁶⁵Dy radiopharmaceuticals, such as ¹⁶⁵Dy-ferric hydroxide macroaggregates (FHMA), the

primary radiochemical impurity is expected to be unbound, soluble ¹⁶⁵Dy. Thin-layer

chromatography (TLC) is a common method for determining radiochemical purity.

Experimental Protocol: Thin-Layer Chromatography
(TLC)
Objective: To determine the radiochemical purity of the ¹⁶⁵Dy radiopharmaceutical.

Materials:

Thin-layer chromatography plates (e.g., silica gel or ITLC-SG)

Developing chamber

Mobile phase (solvent system) - Note: The optimal mobile phase will depend on the specific

formulation and must be validated. A common approach for particulate radiopharmaceuticals

is to use a solvent that mobilizes the unbound radionuclide while the particulate form

remains at the origin. For ¹⁶⁵Dy-FHMA, a polar solvent like saline or a buffered solution is a

logical starting point for validation.

Radiochromatogram scanner or a system for cutting the TLC strip and counting the

segments in a gamma counter.

Procedure:

Plate Preparation: Mark an origin line approximately 1-2 cm from the bottom of the TLC plate

and a solvent front line near the top.
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Spotting: Carefully apply a small spot (1-2 µL) of the ¹⁶⁵Dy radiopharmaceutical onto the

origin line.

Development: Place the TLC plate in the developing chamber containing the mobile phase,

ensuring the origin spot is above the solvent level. Allow the solvent to ascend to the solvent

front line.

Drying: Remove the plate from the chamber and allow it to dry completely.

Analysis:

Scanner: Scan the plate with a radiochromatogram scanner to obtain a profile of the

radioactivity distribution.

Cutting and Counting: Alternatively, cut the TLC strip into two segments: one at the origin

(containing the ¹⁶⁵Dy-FHMA) and one for the remainder of the strip (containing any soluble

¹⁶⁵Dy that has migrated). Measure the radioactivity of each segment in a gamma counter.

Calculation: Calculate the radiochemical purity (RCP) as follows: RCP (%) = (Activity at the

origin / Total activity on the strip) x 100

Data Presentation: Radiochemical Purity
Parameter Method Acceptance Criteria

Radiochemical Purity
Thin-Layer Chromatography

(TLC)

≥ 95% of the total radioactivity

should be in the form of ¹⁶⁵Dy-

ferric hydroxide

macroaggregates (i.e., at the

origin).

Diagram: Radiochemical Purity Testing Workflow
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Caption: Workflow for determining the radiochemical purity of Dysprosium-165
radiopharmaceuticals using TLC.

Physicochemical Properties
Principle
The physicochemical properties of a ¹⁶⁵Dy radiopharmaceutical, including its appearance, pH,

and for particulate formulations, the particle size, are critical for its safety and efficacy.

Experimental Protocols
4.2.1. Visual Inspection

Objective: To inspect the radiopharmaceutical for clarity, color, and the presence of particulate

matter.

Procedure: Visually inspect the vial containing the ¹⁶⁵Dy radiopharmaceutical against a black

and a white background. For ¹⁶⁵Dy-FHMA, it should appear as a uniform suspension.

4.2.2. pH Measurement

Objective: To ensure the pH of the preparation is within a physiologically acceptable range.

Procedure: Using a calibrated pH meter, measure the pH of a small aliquot of the ¹⁶⁵Dy

radiopharmaceutical.

4.2.3. Particle Size Analysis (for ¹⁶⁵Dy-FHMA)
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Objective: To determine the size distribution of the macroaggregates.

Procedure: Use a light microscope with a calibrated eyepiece graticule or a particle size

analyzer to determine the size range of the particles. A significant portion of the particles should

fall within the desired range to ensure retention in the joint space and minimize leakage.

Data Presentation: Physicochemical Properties
Parameter Method Acceptance Criteria

Appearance Visual Inspection
Uniform suspension, free of

foreign matter.

pH pH Meter

Within a physiologically

acceptable range (typically 5.0

- 8.5, to be validated for the

specific formulation).

Particle Size
Microscopy/Particle Size

Analyzer

Majority of particles should be

within the 1-10 µm range.[1]

Sterility and Pyrogen Testing
Principle
Radiopharmaceuticals intended for parenteral administration must be sterile (free of viable

microorganisms) and apyrogenic (not causing a febrile response).

Experimental Protocol: Sterility Testing (Membrane
Filtration)
Objective: To detect the presence of viable microorganisms.

Procedure:

Aseptically filter a representative sample of the ¹⁶⁵Dy radiopharmaceutical through a 0.45 µm

membrane filter.
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Aseptically transfer the filter to appropriate culture media (e.g., Fluid Thioglycollate Medium

for bacteria and Soybean-Casein Digest Medium for fungi).

Incubate the media at the appropriate temperatures (e.g., 30-35°C for FTM and 20-25°C for

SCDM) for a specified period (typically 14 days).

Visually inspect the media for any signs of microbial growth (turbidity).

Experimental Protocol: Bacterial Endotoxin Testing (LAL
Test)
Objective: To detect or quantify bacterial endotoxins.

Procedure:

Perform the Limulus Amebocyte Lysate (LAL) test using the gel-clot, turbidimetric, or

chromogenic method according to the manufacturer's instructions and USP <85>.

The test involves mixing the sample with the LAL reagent and incubating under specified

conditions.

The formation of a gel, an increase in turbidity, or a color change indicates the presence of

endotoxins.

Data Presentation: Sterility and Pyrogen Testing
Parameter Method Acceptance Criteria

Sterility
Membrane Filtration/Direct

Inoculation

No evidence of microbial

growth.

Bacterial Endotoxins
Limulus Amebocyte Lysate

(LAL) Test

Below the established limit

(e.g., < 175 Endotoxin Units

(EU)/V, where V is the

maximum recommended dose

in mL).

Diagram: Biological Quality Control Workflow
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Caption: Workflow for the sterility and bacterial endotoxin testing of Dysprosium-165
radiopharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Quality Control of
Dysprosium-165 Radiopharmaceuticals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208800/docs#application-notes-and-protocols-
quality-control-of-dysprosium-165-radiopharmaceuticals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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